Cas no 60061-70-3 (4-bromo-3,5-diethyl-1H-pyrazole)

4-bromo-3,5-diethyl-1H-pyrazole structure

60061-70-3 structure

Product Name:4-bromo-3,5-diethyl-1H-pyrazole

CAS No:60061-70-3

MF:C₇H₁₁BrN₂

MW:203.079640626907

CID:4655685

PubChem ID:21536679

Update Time:2024-11-05

4-bromo-3,5-diethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-bromo-3,5-diethyl-
- 4-bromo-3,5-diethyl-1H-pyrazole
- DB-167332
- SCHEMBL8943452
- 60061-70-3
- EN300-1081261
- F84486
- Inchi： 1S/C7H11BrN2/c1-3-5-7(8)6(4-2)10-9-5/h3-4H2,1-2H3,(H,9,10)
- InChI Key： OTSLGRMIYOSZPY-UHFFFAOYSA-N
- SMILES： N1C(CC)=C(Br)C(CC)=N1

Computed Properties

Exact Mass: 202.01056g/mol
Monoisotopic Mass: 202.01056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 28.7Å²

4-bromo-3,5-diethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM423458-250mg	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%+	250mg	$205	2023-01-03
Chemenu	CM423458-500mg	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%+	500mg	$363	2023-01-03
Chemenu	CM423458-1g	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%+	1g	$508	2023-01-03
Enamine	EN300-1081261-0.05g	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%	0.05g	$76.0	2023-10-28
Enamine	EN300-1081261-0.1g	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%	0.1g	$113.0	2023-10-28
Enamine	EN300-1081261-0.25g	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%	0.25g	$162.0	2023-10-28
Enamine	EN300-1081261-0.5g	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%	0.5g	$310.0	2023-10-28
Enamine	EN300-1081261-1.0g	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%	1g	$414.0	2023-06-10
Enamine	EN300-1081261-2.5g	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%	2.5g	$810.0	2023-10-28
Enamine	EN300-1081261-5.0g	4-bromo-3,5-diethyl-1H-pyrazole	60061-70-3	95%	5g	$1199.0	2023-06-10

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

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